Cas no 1261986-02-0 ([1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-
• CAS No: 1261986-02-0
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18320700
• CID: 2767683
• Update Time: 2025-10-31

[1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-

• MDL： MFCD18320700
• Inchi： 1S/C15H13FO4/c1-19-12-6-9(5-10(7-12)15(17)18)13-8-11(16)3-4-14(13)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： SZNRLCTXAVFMHO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2OC)=CC(OC)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-

Recent Advances in the Study of [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy- (CAS: 1261986-02-0)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-, with the CAS number 1261986-02-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is of particular interest due to its potential applications in drug discovery and development, especially in the context of targeting specific biological pathways. Recent studies have explored its synthesis, structural properties, and biological activities, providing valuable insights into its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy-. The researchers employed a palladium-catalyzed cross-coupling reaction, which proved to be highly efficient and scalable. This advancement is crucial for facilitating further pharmacological studies and potential industrial applications.

In terms of biological activity, recent investigations have focused on the compound's interaction with various enzyme systems. A preprint from BioRxiv (2024) reported that [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy- exhibits inhibitory effects on certain kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to demonstrate its binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant finding comes from a collaborative study between academic and industrial researchers, published in ACS Chemical Biology (2023). The team explored the compound's potential in oncology, specifically its ability to modulate the activity of transcription factors associated with cancer progression. Their results indicated that [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy- could serve as a scaffold for designing novel anticancer agents, particularly for tumors with specific genetic mutations.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of this compound. A recent review in Drug Discovery Today (2024) highlighted the need for more comprehensive in vivo studies to assess its bioavailability, metabolism, and potential side effects. Such studies will be critical for advancing this compound from the bench to clinical trials.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 5'-fluoro-2',5-dimethoxy- (CAS: 1261986-02-0) represents a promising candidate for further drug development. Its versatile chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.